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Cat. No.: B555358 Get Quote

An In-depth Examination of the Fluorogenic Substrate for Aminopeptidase and γ-

Glutamyltransferase Activity

Abstract
H-GLU-AMC-OH, chemically known as (2S)-2-amino-5-[(4-methyl-2-oxochromen-7-

yl)amino]-5-oxopentanoic acid, is a fluorogenic substrate extensively utilized in biochemical

and cellular assays to measure the enzymatic activity of various proteases, primarily

aminopeptidases and γ-glutamyltransferases (GGT). Its utility lies in the enzymatic cleavage of

the amide bond, which liberates the highly fluorescent 7-amino-4-methylcoumarin (AMC)

molecule. This release results in a quantifiable increase in fluorescence, providing a sensitive

and continuous measure of enzyme kinetics. This technical guide provides a comprehensive

overview of H-GLU-AMC-OH, including its chemical properties, detailed experimental protocols

for its use in enzymatic assays, and its application in studying relevant signaling pathways.

Chemical and Physical Properties
H-GLU-AMC-OH is a derivative of L-glutamic acid and 7-amino-4-methylcoumarin. The key

physical and chemical properties are summarized in the table below for easy reference by

researchers.
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Property Value Reference

IUPAC Name

(2S)-2-amino-5-[(4-methyl-2-

oxochromen-7-yl)amino]-5-

oxopentanoic acid

CAS Number 72669-53-5

Molecular Formula C₁₅H₁₆N₂O₅

Molecular Weight 304.3 g/mol

Appearance White to off-white powder

Excitation Wavelength (λex) ~365 nm [1][2]

Emission Wavelength (λem) ~460 nm [1][2]

Principle of Detection
The utility of H-GLU-AMC-OH as a substrate is based on the principle of fluorescence

quenching and dequenching. In its intact form, the fluorescence of the 7-amino-4-

methylcoumarin (AMC) moiety is quenched. Upon enzymatic cleavage of the amide bond

between the glutamic acid residue and the AMC, the fluorophore is released. The free AMC

exhibits strong fluorescence when excited with UV light, and the intensity of this fluorescence is

directly proportional to the amount of substrate cleaved and, therefore, to the enzymatic

activity.
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Enzymatic Cleavage of H-GLU-AMC-OH

H-GLU-AMC-OH (Substrate)
(Non-fluorescent)
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The Renin-Angiotensin System (RAS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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